Cas no 897921-43-6 ([1,1'-Biphenyl]-4,4'-diamine, N4,N4',N4'-tris([1,1'-biphenyl]-4-yl)-N4-(9,9-dimethyl-9H-fluoren-2-yl)-)

• Product Name: [1,1'-Biphenyl]-4,4'-diamine, N4,N4',N4'-tris([1,1'-biphenyl]-4-yl)-N4-(9,9-dimethyl-9H-fluoren-2-yl)-
• CAS No: 897921-43-6
• MF: C₆₃H₄₈N₂
• MW: 833.068635940552
• CID: 1005541
• PubChem ID: 58672364
• Update Time: 2025-04-20

[1,1'-Biphenyl]-4,4'-diamine, N4,N4',N4'-tris([1,1'-biphenyl]-4-yl)-N4-(9,9-dimethyl-9H-fluoren-2-yl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4,4'-diamine, N4,N4',N4'-tris([1,1'-biphenyl]-4-yl)-N4-(9,9-dimethyl-9H-fluoren-2-yl)-
• 9,9-dimethyl-N-(4-phenylphenyl)-N-[4-[4-(4-phenyl-N-(4-phenylphenyl)anilino)phenyl]phenyl]fluoren-2-amine
• 897921-43-6
• SCHEMBL14188131
• N4,N4,N4'-TRIS({[1,1'-BIPHENYL]-4-YL})-N4'-(9,9-DIMETHYLFLUOREN-2-YL)-[1,1'-BIPHENYL]-4,4'-DIAMINE

• Inchi： 1S/C63H48N2/c1-63(2)61-21-13-12-20-59(61)60-43-42-58(44-62(60)63)65(56-38-26-50(27-39-56)47-18-10-5-11-19-47)57-40-30-52(31-41-57)51-28-36-55(37-29-51)64(53-32-22-48(23-33-53)45-14-6-3-7-15-45)54-34-24-49(25-35-54)46-16-8-4-9-17-46/h3-44H,1-2H3
• InChI Key： INBBVPBWNAUORA-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C2C=CC=CC=2)=CC=1)(C1C=CC(C2C=CC(=CC=2)N(C2C=CC(C3C=CC=CC=3)=CC=2)C2C=CC(C3C=CC=CC=3)=CC=2)=CC=1)C1C=CC2C3C=CC=CC=3C(C)(C)C=2C=1

Computed Properties

• Exact Mass: 832.381749540g/mol
• Monoisotopic Mass: 832.381749540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 65
• Rotatable Bond Count: 10
• Complexity: 1370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.4
• Topological Polar Surface Area: 6.5Ų